Cas no 1894707-81-3 (1-(4-phenylphenyl)cyclobutylmethanol)

• Product Name: 1-(4-phenylphenyl)cyclobutylmethanol
• CAS No: 1894707-81-3
• MF: C₁₇H₁₈O
• MW: 238.324224948883
• CID: 6275481
• PubChem ID: 116963745
• Update Time: 2025-05-26

1-(4-phenylphenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-phenylphenyl)cyclobutylmethanol
• 1894707-81-3
• [1-(4-phenylphenyl)cyclobutyl]methanol
• EN300-1861255

• Inchi： 1S/C17H18O/c18-13-17(11-4-12-17)16-9-7-15(8-10-16)14-5-2-1-3-6-14/h1-3,5-10,18H,4,11-13H2
• InChI Key： IDWLBAPYUUQRAS-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC(C3C=CC=CC=3)=CC=2)CCC1

Computed Properties

• Exact Mass: 238.135765193g/mol
• Monoisotopic Mass: 238.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4-phenylphenyl)cyclobutylmethanol

Professional Introduction to Compound with CAS No. 1894707-81-3 and Product Name 1-(4-phenylphenyl)cyclobutylmethanol

Compound with the CAS number 1894707-81-3, specifically identified by the product name 1-(4-phenylphenyl)cyclobutylmethanol, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular architecture of 1-(4-phenylphenyl)cyclobutylmethanol incorporates a cyclobutyl moiety linked to a phenyl group, which is further substituted with another phenyl ring at the fourth position. This distinctive configuration imparts specific chemical and pharmacological properties that make it a promising candidate for further investigation.

The synthesis of 1-(4-phenylphenyl)cyclobutylmethanol involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The process typically begins with the formation of the cyclobutyl backbone, followed by functionalization to introduce the phenyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve the desired substitutions efficiently. These synthetic methodologies not only underscore the compound's complexity but also demonstrate the evolving capabilities in synthetic organic chemistry that enable the creation of such intricate molecular structures.

In recent years, there has been growing interest in exploring novel scaffolds for drug discovery, particularly those that can modulate biological pathways involved in various diseases. The structural features of 1-(4-phenylphenyl)cyclobutylmethanol make it an attractive candidate for further pharmacological exploration. Specifically, the presence of multiple aromatic rings suggests potential interactions with biological targets such as enzymes and receptors. This has prompted researchers to investigate its pharmacokinetic properties and potential therapeutic effects.

One of the most compelling aspects of 1-(4-phenylphenyl)cyclobutylmethanol is its versatility in serving as a building block for more complex molecules. In drug development, such compounds are often used as intermediates to create novel derivatives with enhanced efficacy and reduced side effects. The cyclobutyl group, in particular, has been shown to influence both metabolic stability and binding affinity, making it a valuable component in medicinal chemistry libraries. Researchers are currently exploring its utility in developing treatments for neurological disorders, where modulating specific biological pathways is crucial.

Recent studies have begun to uncover the mechanistic insights into how compounds like 1-(4-phenylphenyl)cyclobutylmethanol interact with biological systems. Computational modeling and experimental techniques have been employed to elucidate their binding modes and pharmacological effects. These studies have revealed that the compound exhibits promising interactions with certain enzyme targets, suggesting its potential as an inhibitor or modulator. Such findings are critical for advancing towards clinical applications, as they provide a foundation for understanding how these molecules can be optimized for therapeutic use.

The development of 1-(4-phenylphenyl)cyclobutylmethanol also reflects broader trends in pharmaceutical research towards sustainable and efficient synthesis methods. Green chemistry principles are being increasingly integrated into drug discovery processes, emphasizing the use of environmentally friendly reagents and reducing waste generation. The synthesis of this compound exemplifies these efforts by employing catalytic systems that minimize byproduct formation and improve overall yield. Such innovations are not only beneficial from an environmental perspective but also enhance cost-effectiveness and scalability in drug production.

As research continues to progress, the applications of 1-(4-phenylphenyl)cyclobutylmethanol are expected to expand beyond initial hypotheses. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further exploration of its potential in various therapeutic areas. The compound's unique structural features offer a rich ground for innovation, paving the way for new drug candidates that address unmet medical needs. With ongoing advancements in synthetic chemistry and pharmacological evaluation, 1-(4-phenylphenyl)cyclobutylmethanol is poised to play a significant role in future pharmaceutical developments.

In conclusion, compound with CAS No. 1894707-81-3 and its product name 1-(4-phenylphenyl)cyclobutymethanol exemplify the cutting-edge progress in pharmaceutical chemistry. Its intricate molecular structure, synthetic challenges, and potential pharmacological applications underscore its importance as a subject of scientific inquiry. As researchers continue to unravel its properties and explore new possibilities, this compound represents a beacon of innovation in drug discovery and development.